Cas no 1260383-44-5 (6-Iodo-2-methyl-1H-indole)

• Product Name: 6-Iodo-2-methyl-1H-indole
• CAS No: 1260383-44-5
• MF: C₉H₈IN
• MW: 257.070994377136
• MDL: MFCD18380835
• CID: 3165221
• PubChem ID: 67615406
• Update Time: 2025-06-08

6-Iodo-2-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2-methyl-1H-indole
• P15438
• SCHEMBL8529940
• SY099491
• CS-0050188
• MFCD18380835
• AKOS027338424
• SB15295
• DB-140738
• 1260383-44-5
• 1H-Indole, 6-iodo-2-methyl-
• AS-52640

• MDL： MFCD18380835
• Inchi： 1S/C9H8IN/c1-6-4-7-2-3-8(10)5-9(7)11-6/h2-5,11H,1H3
• InChI Key： DRXPJHSIXYRNKC-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=C(C)NC=2C=1

Computed Properties

• Exact Mass: 256.97015g/mol
• Monoisotopic Mass: 256.97015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 15.8Ų

Additional information on 6-Iodo-2-methyl-1H-indole

Introduction to 6-Iodo-2-methyl-1H-indole (CAS No: 1260383-44-5)

6-Iodo-2-methyl-1H-indole, with the chemical identifier CAS No: 1260383-44-5, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic aromatic molecule features an iodine substituent at the 6-position and a methyl group at the 2-position of the indole ring, making it a versatile scaffold for synthetic chemistry and drug development. The unique structural properties of this compound have garnered attention for its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The indole core is a well-documented motif in natural products and pharmaceuticals, known for its biological activity and structural diversity. The introduction of an iodine atom at the 6-position enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of biologically active compounds with tailored properties.

The methyl group at the 2-position influences the electronic distribution and steric environment of the indole ring, affecting its reactivity and interactions with biological targets. This structural feature makes 6-Iodo-2-methyl-1H-indole a valuable intermediate in the development of small-molecule inhibitors and modulators. Recent advancements in drug discovery have highlighted the importance of indole derivatives in addressing various therapeutic challenges, including cancer, inflammation, and neurological disorders.

In recent years, 6-Iodo-2-methyl-1H-indole has been explored as a key building block in the synthesis of targeted therapeutics. For instance, studies have demonstrated its utility in generating indole-based kinase inhibitors, which are crucial for treating cancers driven by aberrant tyrosine kinase activity. The iodine atom serves as a handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse pharmacophores while maintaining high regioselectivity.

Moreover, the compound has been investigated in the context of developing antimicrobial agents. The indole scaffold is known to exhibit bioactivity against various pathogens due to its ability to interact with bacterial enzymes and cellular processes. By modifying the indole ring with functional groups like halogens or alkyl groups, researchers can fine-tune its antimicrobial properties. 6-Iodo-2-methyl-1H-indole provides a strategic platform for such modifications, enabling the discovery of novel antibiotics with improved efficacy and reduced resistance profiles.

Another area where 6-Iodo-2-methyl-1H-indole has shown promise is in neurodegenerative disease research. Indole derivatives have been implicated in modulating neurotransmitter systems and protecting against oxidative stress-induced damage. The structural flexibility of this compound allows chemists to design molecules that can interact with specific neural receptors or enzymes involved in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that derivatives of 6-Iodo-2-methyl-1H-indole may exhibit neuroprotective effects by inhibiting inflammatory pathways and enhancing mitochondrial function.

The synthesis of 6-Iodo-2-methyl-1H-indole typically involves multi-step organic transformations starting from readily available precursors like tryptophan or indole derivatives. The introduction of the iodine atom is often achieved through halogenation reactions using reagents such as N-bromosuccinimide (NBS) or iodine monochloride (ICl). The subsequent methylation at the 2-position can be accomplished using methylating agents like methyl iodide or dimethyl sulfate (DMS), followed by deprotection if necessary.

Recent innovations in synthetic methodologies have improved the efficiency and scalability of producing 6-Iodo-2-methyl-1H-indole. For example, transition-metal-catalyzed reactions now allow for more precise functionalization without excessive byproducts. These advancements have made it feasible to explore larger libraries of indole derivatives for drug discovery purposes. High-throughput screening techniques combined with computational modeling have further accelerated the process of identifying lead compounds derived from 6-Iodo-2-methyl-1H-indole.

In conclusion, 6-Iodo-2-methyl-1H-indole (CAS No: 1260383-44-5) represents a cornerstone compound in modern pharmaceutical research. Its unique structural features make it an indispensable tool for synthesizing biologically active molecules across various therapeutic domains. As research continues to uncover new applications for indole derivatives, compounds like 6-Iodo-2-methyl-1H-indole will undoubtedly play a pivotal role in shaping future treatments for complex diseases.